(Anilinooxy)(phenyl)methanone

• CAS No.: 82461-60-7
• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: anilino benzoate
• InChI: InChI=1S/C13H11NO2/c15-13(11-7-3-1-4-8-11)16-14-12-9-5-2-6-10-12/h1-10,14H
• InChI Key: HSHDLZHPPQLBEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)ONC2=CC=CC=C2

Description

(Anilinooxy)(phenyl)methanone is a substituted benzophenone derivative characterized by an anilinooxy (–O–C₆H₄–NH₂) group attached to the carbonyl-bearing aromatic ring. This structural motif combines the electron-withdrawing ketone group with the electron-donating anilinooxy substituent, creating unique electronic and steric properties.

Comparison with Similar Compounds

Table 1: Key Structural Analogs of (Anilinooxy)(phenyl)methanone

Compound Name	Substituents	Key Properties/Applications	Reference
(2-Aminophenyl)(phenyl)methanone	–NH₂ at ortho position	Intermediate in indole synthesis
(4-(Decyloxy)phenyl)(phenyl)methanone	–O–C₁₀H₂₁ at para position	Lab research (no drug/household use)
1-(2-Amino-6-nitrophenyl)ethanone	–NO₂ and –NH₂ at meta positions	Uncharacterized toxicological profile
(3-ethyl-6,7-dimethoxynaphthalene-1-yl)(phenyl)methanone	Polycyclic substituent	Dihedral angle: 61.97° (crystal packing)

Analysis :

• Electronic Effects: The anilinooxy group in (Anilinooxy)(phenyl)methanone introduces resonance and inductive effects distinct from simpler substituents like –NH₂ () or –OCH₃ (). For example, the –O– linkage in anilinooxy may enhance solubility compared to non-oxygen-linked analogs.
• Steric Considerations: Bulky substituents, such as the decyloxy chain in ’s compound, reduce reactivity in nucleophilic reactions compared to smaller groups like –NH₂ or –NO₂ .

Physicochemical Properties

Table 2: Spectroscopic and Crystallographic Data

Compound	¹H NMR δ (ppm)	Dihedral Angle (Phenyl vs. Core)	Reference
(Anilinooxy)(phenyl)methanone	Not reported	Not available	–
(4-(Decyloxy)phenyl)(phenyl)methanone	– (lacks detailed NMR)	–
1-Benzoyl-2,7-dimethoxynaphthalene	Aromatic δ 6.95–7.52	81.99°

Notes:

• The absence of specific NMR data for (Anilinooxy)(phenyl)methanone underscores a gap in literature. Comparatively, analogs like 1-benzoyl-2,7-dimethoxynaphthalene show distinct aromatic proton shifts (δ 6.95–7.52) due to electron-donating methoxy groups .
• Dihedral angles in crystal structures (e.g., 61.97° for a naphthalene-based analog) influence molecular packing and stability, suggesting that substituent bulkiness in (Anilinooxy)(phenyl)methanone could similarly affect its solid-state behavior .

Table 3: Hazard Comparison

Compound	Hazards	Precautionary Measures	Reference
(Anilinooxy)(phenyl)methanone	Not classified (assumed)	Avoid inhalation/skin contact	–
1-(2-Amino-6-nitrophenyl)ethanone	Uninvestigated toxicity	P261, P262 (CLP regulations)
Anisole	Flammable, irritant	Use in ventilated areas

Analysis :

• Unlike nitro-containing analogs (), (Anilinooxy)(phenyl)methanone lacks documented health hazards. However, its amino group may pose risks akin to aniline derivatives (), necessitating precautions against oxidation or decomposition .